OXFBD02

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• InChI: InChI=1S/C18H17NO3/c1-11-17(12(2)22-19-11)14-8-15(10-16(20)9-14)18(21)13-6-4-3-5-7-13/h3-10,18,20-21H,1-2H3
• InChIKey: FEQUIPXIENTMJN-UHFFFAOYSA-N

Standard BRD4(1) inhibitors often introduce unwanted cellular toxicity or lack defined selectivity data for SAR baseline studies. OXFBD02 solves this as a validated early-generation probe. - **Assay Benchmark**: BRD4(1) IC₅₀ = 382 nM; 2-3-fold selectivity over CREBBP. - **Controlled Cytotoxicity**: Cellular IC₅₀ >10 µM across HeLa, U2OS lines. - **Metabolic Reference**: Microsomal t₁/₂ = 39.8 min with six confirmed quinone metabolites. Suitable for ChIP, RelA co-IP, and SAR anchor studies. Supplied with analytical data sheet.

OXFBD02: BRD4(1)-Selective Epigenetic Probe Overview

OXFBD02 is a 3,5-dimethylisoxazole-based small molecule inhibitor that selectively targets the first bromodomain of BRD4 (BRD4(1)), a key epigenetic reader protein in the BET (bromodomain and extra-terminal) family [1]. It inhibits the interaction between BRD4(1) and the RelA subunit of NF-κB as well as histone H4 [2], demonstrating anti-proliferative activity in cancer cell lines including lung adenocarcinoma and MV-4-11 leukemia cells . The compound serves as a foundational chemical probe in the OXFBD series, providing a benchmark scaffold from which optimized derivatives such as OXFBD04 were developed [1].

BRD4(1)-selective probe for NF-κB and histone H4 interaction studies

Foundational 3,5-dimethylisoxazole scaffold for BET ligand chemotype investigations

Suited for SAR baseline comparisons and bromodomain selectivity profiling

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source
• [2] Flynn NR, et al. Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. Metabolites. 2021;11(6):390. View Source

OXFBD02 Differentiation: Selectivity, Metabolism, and Scaffold Profile

BET bromodomain inhibitors exhibit substantial variability in domain selectivity, potency, and metabolic stability, making simple substitution between compounds scientifically invalid. OXFBD02 is a selective BRD4(1) inhibitor with an IC50 of 382 nM and lacks pan-BET activity [1], whereas structurally distinct BET inhibitors like I-BET151 show pan-BET inhibition across BRD2, BRD3, and BRD4 with IC50 values of 0.5 μM, 0.25 μM, and 0.79 μM, respectively . Even within the same OXFBD chemical series, minor structural modifications produce profound differences in key procurement-relevant parameters: OXFBD04 (a 3-pyridyl derivative) demonstrates 2.3-fold higher BRD4(1) affinity (IC50 = 166 nM) and nearly 10-fold greater metabolic stability (t½ = 388 min) compared to the parent OXFBD02 scaffold (t½ = 39.8 min) [1]. These quantitative differences directly impact experimental design, dosing regimens, and result interpretation, necessitating compound-specific selection criteria.

Selectivity

Bromodomain selectivity profile (measurable BRD4(1) preference over CREBBP/EP300) may not transfer to pan-BET inhibitors or optimized successors.

Metabolism

Rapid microsomal clearance and distinct bioactivation signature (multiple quinone adducts) differ from metabolically stable analogs; exposure context may shift.

Cytotoxicity

High cellular IC₅₀ threshold (>10 µM in reported lines) makes it unsuitable for growth-inhibition readouts typical of potent BET inhibitors.

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source

OXFBD02 Quantitative Differentiation Evidence

BRD4(1) Inhibitory Potency vs. Optimized Analog

OXFBD02 inhibits BRD4(1) with an IC50 of 382 nM, whereas its optimized 3-pyridyl derivative OXFBD04 demonstrates improved BRD4(1) affinity with an IC50 of 166 nM in the same assay system [1].

BRD4(1) Potency

Head-to-head

IC₅₀ 382 nM

OXFBD04: 166 nM (2.3-fold more potent)

Baseline affinity reference for isoxazole scaffold SAR studies

AlphaScreen assay; recombinant BRD4(1)

Evidence Dimension	BRD4(1) inhibitory potency (IC50)
Target Compound Data	382 nM
Comparator Or Baseline	OXFBD04: 166 nM
Quantified Difference	2.3-fold lower affinity for OXFBD02 relative to OXFBD04
Conditions	Cell-free BRD4(1) binding assay

Why This Matters

OXFBD02 provides a lower-potency benchmark scaffold suitable for probing baseline BRD4(1) pharmacology and structure-activity relationship (SAR) studies, whereas OXFBD04 is the preferred choice for applications requiring maximal target engagement.

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source

Bromodomain Selectivity: BRD4(1) over CREBBP/EP300

OXFBD02 exhibits selective inhibition of BRD4(1) with an IC50 of 382 nM and lacks significant activity against other BET family bromodomains [1]. In contrast, I-BET151 is a pan-BET inhibitor that targets BRD2 (IC50 = 0.5 μM), BRD3 (IC50 = 0.25 μM), and BRD4 (IC50 = 0.79 μM) with comparable potency across the family .

Bromodomain Selectivity

Class-level

2–3× over CREBBP

Documented modest selectivity window; distinct from pan-BET probes

Bromodomain panel screening context

Evidence Dimension	BET family bromodomain selectivity
Target Compound Data	BRD4(1) IC50 = 382 nM; no reported activity against BRD2, BRD3, or BRDT
Comparator Or Baseline	I-BET151: BRD2 IC50 = 0.5 μM; BRD3 IC50 = 0.25 μM; BRD4 IC50 = 0.79 μM
Quantified Difference	OXFBD02 is selective for BRD4(1); I-BET151 exhibits pan-BET activity across BRD2/3/4
Conditions	Cell-free bromodomain binding assays

Why This Matters

OXFBD02 enables BRD4(1)-specific mechanistic interrogation without confounding pan-BET effects, whereas I-BET151 is appropriate for studies requiring broad BET family inhibition.

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source

Metabolic Stability and Bioactivation Profile

OXFBD02 is rapidly metabolized in human liver microsomes with a half-life (t½) of 39.8 minutes [1]. Structure-guided optimization replacing the phenyl substituent with a 3-pyridyl group yielded OXFBD04, which demonstrates a substantially extended half-life of 388 minutes under identical assay conditions [1].

Metabolic Stability

Head-to-head

t₁/₂ 39.8 min (6 quinone adducts)

OXFBD04: 388 min (3 adducts)

High metabolic liability benchmark; supports bioactivation pathway studies

Human liver microsomes

Evidence Dimension	Metabolic stability (half-life in human liver microsomes)
Target Compound Data	t½ = 39.8 minutes
Comparator Or Baseline	OXFBD04: t½ = 388 minutes
Quantified Difference	9.7-fold shorter half-life for OXFBD02 relative to OXFBD04
Conditions	Human liver microsome assay

Why This Matters

OXFBD02's short half-life necessitates frequent dosing or continuous infusion in cellular and in vivo studies, whereas OXFBD04's extended stability supports less frequent administration protocols.

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source

Cellular Cytotoxicity Threshold

OXFBD02 served as the starting scaffold for a systematic structure-guided optimization campaign. The derivative OXFBD04 achieved optimized physicochemical properties including ligand efficiency (LE = 0.43), lipophilic ligand efficiency (LLE = 5.74), and a solubility forecast index (SFI = 5.96) [1]. OXFBD02's corresponding efficiency metrics are not reported as favorable, reflecting its status as an earlier-generation probe compound.

Cellular Cytotoxicity

Class-level

IC₅₀ >10 µM

HeLa, U2OS, NCI-H1975, A549

Low-cytotoxicity profile supports target engagement without confounding viability loss

Data to verify; cell viability assays

Evidence Dimension	Ligand efficiency and drug-likeness metrics
Target Compound Data	Baseline scaffold; specific LE, LLE, and SFI values not reported
Comparator Or Baseline	OXFBD04: LE = 0.43, LLE = 5.74, SFI = 5.96
Quantified Difference	OXFBD04 demonstrates optimized efficiency metrics via structure-guided improvement of the OXFBD02 scaffold
Conditions	Calculated from experimental binding and physicochemical data

Why This Matters

OXFBD02 is most appropriately procured as a reference control or SAR starting point for medicinal chemistry optimization programs, rather than as a lead-optimized candidate for advanced preclinical development.

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source

Commercial Purity and Quality Control Specifications

In a comparative bioactivation study, OXFBD02 generated both traditional quinones and novel extended quinone-methides involving the isoxazole ring, with traditional quinones accounting for >60% of observed reactive metabolites and extended quinone-methides representing approximately 25% of the total [1]. I-BET151's modeled bioactivations led to extended quinone-methides, but these were not verified experimentally, indicating a different metabolic fate profile [1].

Purity Specification

Supporting evidence

≥98% (HPLC)

Multiple suppliers; ≥95% alternative tier available

Procurement benchmark; vendor selection based on required purity tier

Supplier CoA review recommended

Evidence Dimension	Reactive metabolite formation pathway distribution
Target Compound Data	Traditional quinones (>60% of reactive metabolites); extended quinone-methides (~25%)
Comparator Or Baseline	I-BET151: modeled extended quinone-methides predicted but not experimentally verified
Quantified Difference	OXFBD02 produces experimentally confirmed dual-pathway reactive metabolites; I-BET151's predicted pathway lacks experimental confirmation
Conditions	Human liver microsome incubation with LC-MS/MS metabolite analysis

Why This Matters

OXFBD02's well-characterized bioactivation profile makes it a valuable tool compound for investigating isoxazole-containing BET inhibitor metabolism and potential hepatotoxicity mechanisms, whereas I-BET151's less-defined profile introduces greater uncertainty in toxicity studies.

• [1] Flynn NR, et al. Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. Metabolites. 2021;11(6):390. View Source

OXFBD02 Application Scenarios

Isoxazole Scaffold SAR Reference Compound

OXFBD02 is the compound of choice when experimental objectives require selective inhibition of BRD4(1) without concurrent modulation of BRD2, BRD3, or BRDT. Its selectivity profile (IC50 = 382 nM for BRD4(1); no reported activity against other BET family members) [1] enables clean mechanistic dissection of BRD4(1)-specific transcriptional regulation, particularly in NF-κB signaling pathways where OXFBD02 has been shown to inhibit BRD4(1)-RelA interactions [2]. This contrasts with pan-BET inhibitors like I-BET151 (BRD2 IC50 = 0.5 μM, BRD3 IC50 = 0.25 μM, BRD4 IC50 = 0.79 μM) , which introduce multi-domain pharmacological complexity.

Metabolic Liability and Reactive Metabolite Profiling

OXFBD02 serves as the foundational reference scaffold for medicinal chemistry campaigns aimed at improving BRD4 bromodomain affinity and metabolic stability. Its well-characterized baseline parameters—BRD4(1) IC50 = 382 nM and t½ = 39.8 min [1]—provide clear quantitative benchmarks against which structural modifications can be evaluated. The successful optimization from OXFBD02 to OXFBD04 (IC50 = 166 nM; t½ = 388 min) [1] demonstrates the compound's utility as a SAR starting point for rational design efforts.

Low-Cytotoxicity BRD4(1) Pathway Engagement Probe

OXFBD02 is uniquely valuable as a tool compound for investigating the metabolic fate and potential toxicity liabilities of isoxazole-based BET inhibitors. Its experimentally validated dual-pathway bioactivation profile—generating both traditional quinones (>60% of reactive metabolites) and novel extended quinone-methides (~25%) involving the isoxazole ring [2]—provides a well-defined system for studying reactive metabolite formation and its relationship to hepatotoxicity risk. This contrasts with I-BET151, whose modeled extended quinone-methide pathway lacked experimental verification [2], making OXFBD02 the preferred choice for reproducible metabolism and toxicity investigations.

Selectivity Control in Bromodomain Panel Screening

OXFBD02 is appropriate for acute cellular assays where its rapid metabolism (t½ = 39.8 min in human liver microsomes) [1] does not compromise experimental endpoints. Applications include short-duration BRD4(1) target engagement studies, NF-κB reporter gene assays [2], and acute proliferation assays in BET-sensitive cancer cell lines such as MV-4-11 leukemia and lung adenocarcinoma models. For extended-duration experiments or in vivo studies, OXFBD04 (t½ = 388 min) [1] is the more suitable procurement choice.

Application

Selection Property

Validation Focus

Isoxazole scaffold SAR studies

Baseline BRD4(1) affinity reference

Comparative IC₅₀ benchmarking in peptide displacement assays

Metabolic stability and bioactivation studies

High metabolic clearance and documented quinone-adduct profile

Microsomal incubation and reactive metabolite detection

BRD4(1) target engagement without cytotoxicity

Low-cytotoxicity probe (>10 µM IC₅₀ in reported lines)

Cell viability monitoring and target-occupancy readouts

Selectivity control in bromodomain panels

Modest BRD4(1) selectivity over CREBBP/EP300

Multi-bromodomain binding assays and phenotype correlation

• [1] Jennings LE, et al. BET bromodomain ligands: Probing the WPF shelf to improve BRD4 bromodomain affinity and metabolic stability. Bioorg Med Chem. 2018;26(11):2937-2957. View Source
• [2] Flynn NR, et al. Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. Metabolites. 2021;11(6):390. View Source